Cas no 66168-52-3 (1,2-Propanediol, 3-[(2-hydroxytetradecyl)thio]-)

• Product Name: 1,2-Propanediol, 3-[(2-hydroxytetradecyl)thio]-
• CAS No: 66168-52-3
• MF: C₁₇H₃₆O₃S
• MW: 320.530944824219
• CID: 388631
• PubChem ID: 13391086
• Update Time: 2025-04-19

1,2-Propanediol, 3-[(2-hydroxytetradecyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[(2-hydroxytetradecyl)thio]-
• 3-(2-hydroxytetradecylsulfanyl)propane-1,2-diol
• 3-[(2-HYDROXYTETRADECYL)SULFANYL]PROPANE-1,2-DIOL
• DTXSID60539124
• 66168-52-3

• Inchi： 1S/C17H36O3S/c1-2-3-4-5-6-7-8-9-10-11-12-16(19)14-21-15-17(20)13-18/h16-20H,2-15H2,1H3
• InChI Key： JUCMIDDOFZGDDI-UHFFFAOYSA-N
• SMILES： S(CC(CO)O)CC(CCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 320.23851618g/mol
• Monoisotopic Mass: 320.23851618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 86Ų